![molecular formula C26H33NO4Si B6216730 tert-butyl (2R)-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate CAS No. 885503-45-7](/img/no-structure.png)
tert-butyl (2R)-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
Overview
Description
Tert-butyl (2R)-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate is a useful research compound. Its molecular formula is C26H33NO4Si and its molecular weight is 451.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (2R)-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate involves the protection of the hydroxyl group of the starting material, followed by the addition of a silyl group to the protected hydroxyl group. The resulting intermediate is then reacted with an alpha,beta-unsaturated ketone to form the final product.", "Starting Materials": [ "2-hydroxymethyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylic acid tert-butyl ester", "tert-butyldiphenylsilyl chloride", "triethylamine", "dichloromethane", "alpha,beta-unsaturated ketone" ], "Reaction": [ "Step 1: Protection of the hydroxyl group of the starting material with tert-butyl dimethylsilyl chloride in the presence of triethylamine and dichloromethane.", "Step 2: Addition of tert-butyldiphenylsilyl chloride to the protected hydroxyl group in the presence of triethylamine and dichloromethane.", "Step 3: Reaction of the resulting intermediate with an alpha,beta-unsaturated ketone in the presence of a Lewis acid catalyst to form the final product, tert-butyl (2R)-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate." ] } | |
CAS No. |
885503-45-7 |
Molecular Formula |
C26H33NO4Si |
Molecular Weight |
451.6 |
Purity |
95 |
Origin of Product |
United States |
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